N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-1-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C17H17F3N4O2/c1-24-8-2-3-11(16(24)26)15(25)21-7-6-14-22-12(10-4-5-10)9-13(23-14)17(18,19)20/h2-3,8-10H,4-7H2,1H3,(H,21,25)
• InChI Key: GDSLFTGGEOSCME-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCCC2=NC(=CC(=N2)C(F)(F)F)C3CC3
• Molecular Formula: C17H17F3N4O2
• Molecular Weight: 366.34 g/mol

Description

N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C17H17F3N4O2 and its molecular weight is 366.344. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

• Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, indicating their potential as therapeutic agents in cancer treatment and inflammation control (Rahmouni et al., 2016).

Antimicrobial and Antifungal Agents

• A study on 6-oxo-pyridine-3-carboxamide derivatives revealed their broad-spectrum antibacterial and antifungal activities, showcasing the structural framework's utility in combating microbial infections (El-Sehrawi et al., 2015).

Synthesis of Novel Heterocycles

• Research on carbothioylbispyrimidines and related derivatives highlights innovative synthetic routes to novel heterocycles, underlining the potential for developing new chemical entities with varied biological activities (El‐mahdy, 2013).

Non-linear Optical (NLO) Properties

• A study on water-mediated synthesis of bipyridine-carboxamides included experimental and computational studies on their non-linear optical properties and molecular docking, suggesting applications in material science and molecular design (Jayarajan et al., 2019).

Design and Synthesis of Bioactive Compounds

• The design, synthesis, and evaluation of novel thiopyrimidine-glucuronide compounds with promising biological activities underscore the importance of pyrimidine derivatives in medicinal chemistry for developing new therapeutic agents (Wanare, 2022).